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Compound of Interest

Compound Name:
5-Amino-1-(2-

hydroxyethyl)pyrazole

CAS No.: 73616-27-0

Cat. No.: B159084

Get Quote

An In-depth Technical Guide to the Core Basic Properties of 5-Amino-1-(2-
hydroxyethyl)pyrazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental chemical and

physical properties of 5-Amino-1-(2-hydroxyethyl)pyrazole. The information is curated to

support research, development, and application of this versatile heterocyclic compound.

Chemical Identity and Physical Properties
5-Amino-1-(2-hydroxyethyl)pyrazole, with the CAS number 73616-27-0, is a pyrazole

derivative characterized by an amino group at the 5-position and a 2-hydroxyethyl substituent

on the pyrazole nitrogen.[1][2][3][4] This compound is a solid at room temperature, typically

appearing as a white to light yellow or orange crystalline powder.[2]

Table 1: Chemical and Physical Properties
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Property Value Source(s)

Molecular Formula C₅H₉N₃O [1][2][3]

Molecular Weight 127.14 g/mol [1][4]

CAS Number 73616-27-0 [1][2][3]

Appearance
White to light yellow to light

orange crystalline powder
[2]

Melting Point 107 - 109 °C [2][4]

Boiling Point 140 °C at 0.04 mmHg [2][5]

Purity ≥98% to ≥99% (by GC) [2][3]

Synonyms:

2-(5-Amino-1H-pyrazol-1-yl)ethanol[1][3][4]

1H-Pyrazole-1-ethanol, 5-amino-[1]

(5-Amino-pyrazol-1-yl)-ethanol

2-(5-Aminopyrazol-1-yl)ethanol[3]

Synthesis
While specific peer-reviewed experimental protocols for the direct synthesis of 5-Amino-1-(2-
hydroxyethyl)pyrazole are not readily available in the searched literature, a multi-step

synthesis can be inferred from patent literature. The general approach involves the formation of

a substituted pyrazole precursor followed by decarboxylation.

Experimental Protocol: Synthesis via Decarboxylation of
a Carboxy Intermediate
This protocol is based on a method described in a patent for the preparation of related pyrazole

derivatives.
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Step 1: Formation of 5-amino-4-carboxy-1-(2'-hydroxyethyl)-pyrazole

React an alkyl (ethoxymethylene)cyanoacetate with 2-hydroxyethylhydrazine in an alkanol

solution.

The resulting solid product is isolated.

Hydrolyze the solid by heating with a 2N aqueous sodium hydroxide solution.

Acidify the solution with 6N hydrochloric acid to precipitate 5-amino-4-carboxy-1-(2'-

hydroxyethyl)-pyrazole.

Filter the mixture to remove any undissolved material.

Step 2: Decarboxylation to 5-Amino-1-(2-hydroxyethyl)pyrazole

Heat the isolated 5-amino-4-carboxy-1-(2'-hydroxyethyl)-pyrazole intermediate at 160-170 °C

to induce decarboxylation.

The resulting 5-Amino-1-(2-hydroxyethyl)pyrazole is then purified by distillation under high

vacuum.

Logical Relationship of the Synthesis Pathway

Alkyl (ethoxymethylene)cyanoacetate

5-Amino-4-alkoxycarbonyl-1-(2'-hydroxyethyl)-pyrazole Intermediate

2-Hydroxyethylhydrazine

Hydrolysis (NaOH, then HCl) 5-Amino-4-carboxy-1-(2'-hydroxyethyl)-pyrazole Decarboxylation (160-170°C) 5-Amino-1-(2-hydroxyethyl)pyrazole Purification (Vacuum Distillation) Final Product

Click to download full resolution via product page

Caption: Synthesis workflow for 5-Amino-1-(2-hydroxyethyl)pyrazole.

Spectral Data
Detailed experimental spectral data (¹H NMR, ¹³C NMR, Mass Spectrometry) for 5-Amino-1-(2-
hydroxyethyl)pyrazole are not available in the searched scientific literature. However, spectral
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data for closely related aminopyrazole derivatives have been reported and can be used for

comparative purposes. For instance, ¹H and ¹³C NMR data are available for various 5-amino-

1H-pyrazole-5-carbonitriles.[6][7]

Acidity and Basicity (pKa)
No experimental pKa value for 5-Amino-1-(2-hydroxyethyl)pyrazole has been found in the

reviewed literature. The molecule possesses both a basic amino group and a weakly acidic

pyrazole N-H proton (in its tautomeric form), as well as a hydroxyl group. The basicity of the

amino group is a key parameter influencing the compound's solubility and interaction with

biological targets. The pKa of aminopyrazoles can be determined using methods like ¹H NMR

spectroscopy by monitoring chemical shift changes with pH.

Solubility
The solubility of 5-Amino-1-(2-hydroxyethyl)pyrazole is described as being compatible with

various solvents, which is advantageous for its use in formulations.[2] While specific

quantitative solubility data is not available, general solubility trends for pyrazole derivatives

suggest that they are often more soluble in organic solvents like ethanol, methanol, and

acetone compared to water.[6] The presence of the polar hydroxyl and amino groups in 5-
Amino-1-(2-hydroxyethyl)pyrazole would be expected to enhance its aqueous solubility

compared to unsubstituted pyrazole. The solubility of pyrazole derivatives can be influenced by

factors such as pH and the formation of salts.

Biological Activity and Applications
5-Amino-1-(2-hydroxyethyl)pyrazole is primarily utilized as a versatile intermediate in the

synthesis of more complex bioactive molecules, particularly in the pharmaceutical and

agrochemical industries.[2] Derivatives of 5-aminopyrazoles are known to exhibit a wide range

of biological activities, including but not limited to, anticancer, anti-inflammatory, and

antimicrobial properties.[8] The core compound itself is a valuable building block for creating

novel therapeutic agents.[2] For example, it serves as a precursor in the development of anti-

inflammatory and analgesic drugs.[2]

Experimental Workflow for Evaluating Biological Activity
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Caption: General workflow for drug discovery using the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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